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Compound of Interest

Compound Name:
Ethyl 4-hydroxyquinoline-7-

carboxylate

Cat. No.: B581451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

Ethyl 4-hydroxyquinoline-7-carboxylate (CAS No. 1261629-96-2) and related compounds. A

specific Material Safety Data Sheet (MSDS) for this exact compound was not located during

the literature search. Therefore, this guide is based on data for structurally similar quinoline

derivatives and general laboratory safety principles. It is imperative to consult the specific

MSDS provided by the supplier before handling this chemical and to conduct a thorough risk

assessment.

Introduction
Ethyl 4-hydroxyquinoline-7-carboxylate is a heterocyclic organic compound. The quinoline

scaffold is a prominent structural motif in a wide array of biologically active compounds and

approved pharmaceuticals.[1][2][3] Derivatives of quinoline have been investigated for their

potential as antimicrobial, anticancer, anti-inflammatory, and antiviral agents.[3][4]

Understanding the safety and handling of novel quinoline derivatives like Ethyl 4-
hydroxyquinoline-7-carboxylate is crucial for ensuring the safety of laboratory personnel and

the integrity of research data.
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While specific GHS classification for Ethyl 4-hydroxyquinoline-7-carboxylate is not readily

available, data for related 4-hydroxyquinoline derivatives suggests potential hazards. It is

prudent to handle this compound as potentially hazardous until comprehensive toxicological

data is available. One supplier notes it as non-hazardous for transport purposes.[5]

General Hazards of Related Quinoline Derivatives:

May cause skin, eye, and respiratory irritation.

May be harmful if swallowed or inhaled.

The following table summarizes GHS hazard classifications found for other quinoline

derivatives.

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation

This data is generalized from various quinoline derivatives and may not be representative of

Ethyl 4-hydroxyquinoline-7-carboxylate.

Physicochemical Properties
Limited specific data for Ethyl 4-hydroxyquinoline-7-carboxylate is available. The table

below includes its molecular formula and information for related compounds to provide context.
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Property

Ethyl 4-
hydroxyquinoli
ne-7-
carboxylate

Ethyl 4-
hydroxy-7-
methoxyquinol
ine-3-
carboxylate[6]

Ethyl 7-chloro-
4-
hydroxyquinoli
ne-3-
carboxylate[7]

4-
Hydroxyquinol
ine-3-
carboxylic
acid[7]

CAS Number 1261629-96-2 63463-15-0 16600-22-9 34785-11-0

Molecular

Formula
C₁₂H₁₁NO₃ C₁₃H₁₃NO₄ C₁₂H₁₀ClNO₃ C₁₀H₇NO₃

Molecular Weight 217.22 g/mol 247.25 g/mol 251.67 g/mol 189.17 g/mol

Melting Point No data available 275 °C No data available No data available

Boiling Point No data available
373.2±37.0 °C at

760 mmHg
No data available No data available

Flash Point No data available 179.5±26.5 °C No data available No data available

Handling and Storage
Based on general laboratory procedures for handling chemical compounds and information for

related quinolines, the following guidelines are recommended.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If working with fine powders or generating aerosols, use a NIOSH-

approved respirator.
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Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place, away from incompatible materials such as

strong oxidizing agents.[5]

Experimental Protocols
General Synthesis of 4-Hydroxyquinolines
The synthesis of 4-hydroxyquinoline derivatives often involves the cyclization of an appropriate

aniline precursor. A common method is the Conrad-Limpach synthesis. While the specific

synthesis for the 7-carboxylate is not detailed, a general procedure for a related compound is

provided below for illustrative purposes.

Example: Synthesis of 2-methyl-4-hydroxyquinoline[8]

This procedure involves the cyclization of ethyl β-anilinocrotonate.

Materials:

Ethyl β-anilinocrotonate

Dowtherm (a mixture of diphenyl and diphenyl ether)

Petroleum ether

Decolorizing carbon (e.g., Norit)

500-mL three-necked round-bottomed flask
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Dropping funnel, mechanical stirrer, air condenser

Procedure:

Place 150 mL of Dowtherm in the three-necked flask and heat to reflux with stirring.

Rapidly add 65 g (0.32 mole) of ethyl β-anilinocrotonate through the dropping funnel.

Continue stirring and refluxing for 10–15 minutes after the addition is complete. Ethanol will

distill from the reaction.

Allow the mixture to cool to room temperature, which should result in the separation of a

yellow solid.

Add approximately 200 mL of petroleum ether, collect the solid on a Büchner funnel, and

wash with 100 mL of petroleum ether.

After air-drying, treat the crude product with 10 g of decolorizing carbon in 1 L of boiling

water.

Filter the hot solution and allow it to cool.

Collect the resulting white, needle-like crystals of 2-methyl-4-hydroxyquinoline by filtration.

This is a generalized procedure and must be adapted and optimized for the specific synthesis

of Ethyl 4-hydroxyquinoline-7-carboxylate.

Biological Context and Signaling Pathways
Quinoline derivatives are known to interact with various biological targets and signaling

pathways, which is the basis for their investigation in drug development.[2][3] One of the key

pathways implicated in the action of some quinoline-based compounds is the PI3K/Akt/mTOR

pathway, which is crucial in regulating cell growth, proliferation, and survival.[1][2]
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Caption: PI3K/Akt/mTOR signaling pathway and potential inhibition points by quinoline

derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b581451?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Laboratory Workflow
A structured workflow is essential when handling any chemical, including Ethyl 4-
hydroxyquinoline-7-carboxylate.

Preparation
- Review MSDS

- Don PPE

Weighing
- Use fume hood
- Tare balance

Solubilization
- Add solvent

- Mix appropriately

Reaction / Assay
- Monitor parameters

Cleanup
- Decontaminate glassware

- Clean work area

Waste Disposal
- Segregate waste streams

- Label containers

Click to download full resolution via product page

Caption: General workflow for handling chemical compounds in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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